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Compound Name: clozapine-N-oxide hydrochloride
CAS No.: 2375662-42-1
Cat. No.: B2471976
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Part 1: Executive Summary & Core Directive

In the application of DREADD (Designer Receptors Exclusively Activated by Designer Drugs)
technology, the choice between Clozapine-N-oxide (CNO) Free Base and Clozapine-N-oxide
Dihydrochloride (CNO-2HCI) is often treated as a trivial procurement detail.[1][2] This is a
methodological error.

The Directive: For the vast majority of in vivo rodent and non-human primate applications, CNO
Dihydrochloride (water-soluble) is the superior choice.[1]

Scientific Rationale:

e Vehicle Integrity: CNO-2HCI dissolves directly in saline, eliminating the need for Dimethyl
Sulfoxide (DMSO).[1][2] DMSO is a known cellular irritant that can confound behavioral data
and alter blood-brain barrier (BBB) permeability.[1][2]

e Pharmacokinetic Consistency: Evidence suggests the salt form (delivered in saline) offers
higher plasma bioavailability and a more favorable CNO-to-Clozapine ratio compared to Free
Base dissolved in DMSO (Allen et al., 2019).[1][2]
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o Experimental Reproducibility: The Free Base form is prone to precipitation in aqueous

buffers ("crashing out") if not maintained at specific temperatures, introducing variability in

the delivered dose.[1][2]

Part 2: Physicochemical Comparison

The following data consolidates the structural and functional differences between the two

forms.

Feature

CNO Free Base

CNO Dihydrochloride
(Water-Soluble)

Primary State

Uncharged molecule

Salt form (typically 2HCI)

Molecular Weight

~342.82 g/mol

~415.7 g/mol (varies by
hydration/salt)

Solubility (Water/Saline)

Poor (< 0.5 mg/mL)

High (> 30 mg/mL)

Solubility (DMSO)

High (~100 mM)

High (~100 mM)

Required Vehicle

DMSO (must be diluted)

0.9% Saline or PBS

Risk Profile

Precipitation risk upon dilution;
DMSO toxicity.[1][2][3][4]

Low risk; biologically inert
vehicle.[1][2]

Storage (Solid)

Room Temp / Desiccated

Room Temp / Desiccated

Storage (Solution)

Do not store aqueous dilutions.

-20°C (Stock); Fresh (Working)

Part 3: Critical Experimental Protocols
The Molarity Correction Factor

Crucial Step: You cannot swap Free Base and HCI 1:1 by weight.[1][2] You must correct for the

weight of the hydrochloride salt to ensure the same molar dose of active CNO is delivered.

Example: If using CNO-2HCI (MW 415.[1][2][3]7) to replace Free Base (MW 342.8):

To deliver a 10 mg/kg dose of active CNO, you must weigh 12.1 mg/kg of the CNO-2HCI

powder.[1]
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Preparation Workflows (Visualized)

The following diagram illustrates the divergent workflows for preparing these compounds. Note
the complexity and risk points (Red) associated with the Free Base compared to the

streamlined HCI pathway.[1]
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Figure 1: Comparative workflow for CNO preparation. The Free Base pathway introduces
DMSO solvent variables and precipitation risks, whereas the HCI pathway allows direct

aqueous dissolution.

Part 4: Pharmacokinetics & The "Clozapine
Problem"[5][6]
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Reverse Metabolism

Regardless of the form (Free Base or HCI), CNO is not perfectly inert.[1] It undergoes reverse
metabolism to Clozapine (an antipsychotic with high affinity for endogenous receptors) and N-
desmethylclozapine (Gomez et al., 2017).[1][2][5]

However, the formulation affects the pharmacokinetic profile.

Bioavailability Advantage of HCI

A pivotal study by Allen et al. (2019) in Rhesus macaques demonstrated that CNO-HCI (in
saline) resulted in:

o Higher Plasma CNO: 6-7 fold higher concentration compared to Free Base (in DMSO).[1][2]
[6]

o Lower Conversion Ratio: A lower percentage of conversion to clozapine relative to the
circulating CNO.[1][2][6]

Mechanism of Action & Control

The following diagram details the metabolic fate and the necessity of controls.

@ ("M3Dg, hM4Di)

— Primary Mechanism I DREADD Activation
(Hgll\lg ll:r:f:g;nse) Systemic Circulation High Affinit
T Hepatic Metabolism __Reverse Metabolism Clozapine
(CYP450) (Active Antipsychotic) Side Effects Endogenaus Receptors
(Dopamine/Serotonin)

Click to download full resolution via product page

Figure 2: CNO Metabolic Pathway.[1][2] Both forms metabolize to clozapine, but CNO-HCI
provides a more stable circulating reservoir of the parent compound.

Part 5: Step-by-Step Preparation Protocols
Protocol A: CNO Dihydrochloride (Recommended)
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Reagents: CNO-2HCI, Sterile 0.9% Saline, 0.2 ym Syringe Filter.[1]

Calculate: Determine total mg required. (e.g., 5 mice @ 30g, dose 3 mg/kg = 0.45 mg total
active CNO).[1]

o Correct: Apply salt correction factor (e.g., 1.2x). Weigh 0.54 mg of CNO-2HCI.[1][2]

o Dissolve: Add required volume of sterile saline. Vortex for 30 seconds.[1][2] Solution should
be clear immediately.

e Filter: Pass through a 0.2 ym syringe filter to ensure sterility.

Inject: Administer IP immediately.

Protocol B: CNO Free Base (If HCI is unavailable)

Reagents: CNO Free Base, DMSO (Cell Culture Grade), Sterile Saline.[1]

Stock Prep: Dissolve Free Base in 100% DMSO to create a 50 mM or 100 mM stock. Store
at -20°C.

Working Solution: On the day of experiment, dilute the DMSO stock into saline.

o Warning: The final DMSO concentration must be < 5% (preferably < 1-2%) to avoid
vehicle effects.[1][2]

Check: Hold the vial up to light. If cloudy (precipitate), warm in a 40°C water bath until clear.

[1](21[4]

Inject: Administer while warm to prevent re-precipitation in the syringe.

References

e Allen, D. C,, et al. (2019). A Comparative Study of the Pharmacokinetics of Clozapine N-
Oxide and Clozapine N-Oxide Hydrochloride Salt in Rhesus Macaques.[1][2][7] Journal of
Pharmacology and Experimental Therapeutics, 368(2), 199-207.[1][2][7]

o [Link]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://m.blog.naver.com/ostrich74/221690698113
https://m.blog.naver.com/ostrich74/221690698113
https://m.blog.naver.com/ostrich74/221690698113
https://www.sigmaaldrich.com/SG/en/product/sigma/sml2304
https://m.blog.naver.com/ostrich74/221690698113
https://www.sigmaaldrich.com/SG/en/product/sigma/sml2304
https://m.blog.naver.com/ostrich74/221690698113
https://m.blog.naver.com/ostrich74/221690698113
https://www.sigmaaldrich.com/SG/en/product/sigma/sml2304
https://m.blog.naver.com/ostrich74/221690698113
https://www.sigmaaldrich.com/SG/en/product/sigma/sml2304
https://pdf.benchchem.com/94/Technical_Support_Center_Clozapine_N_Oxide_CNO_Stability_and_Handling.pdf
https://m.blog.naver.com/ostrich74/221690698113
https://www.sigmaaldrich.com/SG/en/product/sigma/sml2304
https://hellobio.com/clozapine-n-oxide.html
https://m.blog.naver.com/ostrich74/221690698113
https://www.sigmaaldrich.com/SG/en/product/sigma/sml2304
https://hellobio.com/clozapine-n-oxide.html
https://jpet.aspetjournals.org/content/368/2/199
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2471976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Gomez, J. L., etal. (2017). Chemogenetics revealed: DREADD occupancy and activation via
converted clozapine.[1][2] Science, 357(6350), 503-507.[1][2]

o [Link][1][2]

+ Hello Bio. (n.d.). Stability of Water-Soluble DREADD Ligands in Solution: A Technical
Review.

e Armbruster, B. N., et al. (2007). Evolving the lock to fit the key to create a family of G protein-
coupled receptors potently activated by an inert ligand.[1][2] Proceedings of the National
Academy of Sciences, 104(12), 5163-5168.

o [Link][1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cno-formulations-for-chemogenetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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